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Compound of Interest

Compound Name:
cis-1,2-

Bis(diphenylphosphino)ethylene

Cat. No.: B1586061 Get Quote

Essential Safety and Handling Guide for cis-1,2-
Bis(diphenylphosphino)ethylene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

cis-1,2-Bis(diphenylphosphino)ethylene (CAS No. 983-80-2). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
cis-1,2-Bis(diphenylphosphino)ethylene is a white solid that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] It is classified as a combustible solid and

is sensitive to air.[2]
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Property Value Reference

CAS Number 983-80-2 [1][3][4]

Molecular Formula C26H22P2 [1][2][4]

Molecular Weight 396.40 g/mol [2][4]

Appearance White solid/powder or crystals [1][2]

Melting Point 122-124 °C [2]

Hazard Statements H315, H319, H335 [2]

Signal Word Warning [1][2]

Recommended Personal Protective Equipment (PPE)

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.[1]

Eye Protection
Safety glasses with side-

shields or goggles

To prevent eye contact and

serious irritation.[1]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of dust

and respiratory irritation.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.[5]

Operational Plan: Handling and Disposal Workflow
This section outlines the step-by-step procedures for the safe handling and disposal of cis-1,2-
Bis(diphenylphosphino)ethylene.

Preparation and Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of dust.[1][5]
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Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1]

Inert Atmosphere: For reactions sensitive to air, handle the compound under an inert

atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Weighing: If weighing is required, perform this task in a ventilated enclosure or fume hood to

contain any dust.

Transfer: Use appropriate tools (spatula, etc.) to transfer the solid. Avoid creating dust.

Reaction Setup: If used in a reaction, add it to the reaction vessel within the fume hood.

Keep the container tightly closed when not in use.[1]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1]

Spill and Emergency Procedures
Minor Spill: For small spills, carefully sweep up the solid material, avoiding dust generation.

Place it in a sealed container for disposal. Clean the spill area with a suitable solvent and

then wash with soap and water.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1]
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Waste Collection: Collect all waste material, including contaminated consumables and

excess reagent, in a clearly labeled, sealed container.

Disposal Route: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1] Do not mix with other waste

streams unless compatibility is known.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and steps in the safe handling and

disposal workflow for cis-1,2-Bis(diphenylphosphino)ethylene.
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Workflow for Handling cis-1,2-Bis(diphenylphosphino)ethylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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